Cas no 745830-16-4 (2-chloro-7-fluoroquinoline-3-carbaldehyde)

• Product Name: 2-chloro-7-fluoroquinoline-3-carbaldehyde
• CAS No: 745830-16-4
• MF: C₁₀H₅ClFNO
• MW: 209.604204893112
• MDL: MFCD09787681
• CID: 1768285
• PubChem ID: 12099179
• Update Time: 2025-06-11

2-chloro-7-fluoroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7-fluoroquinoline-3-carbaldehyde
• 2-Chloro-7-fluoroquinoline-3-carboxaldehyde
• CTK8E3979
• AB51974
• KB-230101
• D79902
• 745830-16-4
• EN300-198577
• NS-02330
• 3-Quinolinecarboxaldehyde, 2-chloro-7-fluoro-
• 2-Chloro-7-fluoroquinoline-3-carboxaldehyde, AldrichCPR
• MFCD09787681
• DTXSID80477539
• CS-0238641
• AKOS015946061
• SCHEMBL6509
• CZBARWPAXUPUFB-UHFFFAOYSA-N
• DB-330202
• 2-Chloro-7-fluoro-quinoline-3-carbaldehyde

• MDL： MFCD09787681
• Inchi： 1S/C10H5ClFNO/c11-10-7(5-14)3-6-1-2-8(12)4-9(6)13-10/h1-5H
• InChI Key： CZBARWPAXUPUFB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C=CC(=CC2=N1)F

Computed Properties

• Exact Mass: 209.00400
• Monoisotopic Mass: 209.0043696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 2.83980

2-chloro-7-fluoroquinoline-3-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-chloro-7-fluoroquinoline-3-carbaldehyde

Professional Introduction to 2-Chloro-7-Fluoroquinoline-3-Carbaldehyde (CAS No. 745830-16-4)

2-Chloro-7-fluoroquinoline-3-carbaldehyde, with the chemical identifier CAS No. 745830-16-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic aldehyde derivative has garnered considerable attention due to its versatile applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents. The unique structural features of this compound, including the presence of both chloro and fluoro substituents on the quinoline ring, contribute to its remarkable reactivity and potential biological activity.

The quinoline scaffold is well-documented for its pharmacological properties, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer activities. Among these derivatives, the incorporation of fluorine and chlorine atoms has been shown to enhance binding affinity and metabolic stability, making them attractive candidates for drug development. The aldehyde functionality at the 3-position further extends the synthetic possibilities, allowing for further derivatization into more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 2-chloro-7-fluoroquinoline-3-carbaldehyde with various biological targets. These studies have highlighted its potential as a lead compound in the development of inhibitors for enzymes involved in cancer progression and infectious diseases. For instance, preliminary computational models suggest that this compound may interact with kinases and proteases, which are crucial for cell signaling pathways and viral replication.

In vitro experiments have begun to validate these computational findings. Researchers have synthesized a series of analogs derived from 2-chloro-7-fluoroquinoline-3-carbaldehyde and tested their efficacy against several disease-related targets. One notable study demonstrated that certain derivatives exhibit potent inhibitory effects on tyrosine kinases, which are overexpressed in many cancers. The chloro and fluoro substituents were found to play a critical role in stabilizing the transition state during enzyme inhibition, thereby enhancing the compound's bioactivity.

The synthesis of 2-chloro-7-fluoroquinoline-3-carbaldehyde involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenations, have been employed to achieve high yields and purity. These techniques not only improve the efficiency of production but also allow for greater flexibility in modifying the molecular structure.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Additionally, its solubility profile has been optimized through structural modifications, ensuring better dissolution rates in biological fluids.

The potential applications of 2-chloro-7-fluoroquinoline-3-carbaldehyde extend beyond oncology and infectious diseases. Researchers are exploring its utility in treating neurological disorders, where quinoline derivatives have shown promise as neuroprotective agents. The aldehyde group provides a handle for further functionalization, enabling the creation of prodrugs or conjugates that can target specific neurological pathways.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of this compound. By leveraging interdisciplinary approaches that combine synthetic chemistry, computational modeling, and biological testing, researchers aim to bring novel therapeutics based on 2-chloro-7-fluoroquinoline-3-carbaldehyde to clinical trials within the next decade. The growing body of evidence supporting its potential makes it a compelling focus for future research endeavors.